Cas no 886494-08-2 (<br>7-(difluoromethyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl chlo ride)

• Product Name: <br>7-(difluoromethyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl chlo ride
• CAS No: 886494-08-2
• MF: C₈H₅ClF₂N₄O
• MW: 246.601306676865
• CID: 3058910
• PubChem ID: 7173997
• Update Time: 2025-06-27

<br>7-(difluoromethyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl chlo ride Chemical and Physical Properties

Names and Identifiers

• <br>7-(difluoromethyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl chlo ride
• 7-(difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonylchloride
• 7-(difluoromethyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl chloride
• AKOS000308554
• 886494-08-2
• 7-(difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl chloride
• STK349102
• 7-Difluoromethyl-5-methyl-[1,2,4]triazolo[1,5-a]-pyrimidine-2-carbonyl chloride

• MDL： MFCD03421483
• Inchi： 1S/C8H5ClF2N4O/c1-3-2-4(6(10)11)15-8(12-3)13-7(14-15)5(9)16/h2,6H,1H3
• InChI Key： QVVKESJWRYJWAH-UHFFFAOYSA-N
• SMILES： ClC(C1N=C2N=C(C)C=C(C(F)F)N2N=1)=O

Computed Properties

• Exact Mass: 246.0119948g/mol
• Monoisotopic Mass: 246.0119948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on <br>7-(difluoromethyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl chlo ride

7-(Difluoromethyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl chloride (CAS No 886494-08-2)

The compound 7-(difluoromethyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl chloride (CAS No 886494-08-2) is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of triazolopyrimidines, which are known for their versatile structures and unique chemical properties. The molecule incorporates a [1,2,4]triazolo[1,5-a]pyrimidine core, a structure that has garnered considerable attention in recent years due to its role in drug discovery and materials science.

7-(Difluoromethyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl chloride is characterized by its complex structure, which includes a difluoromethyl group at position 7 and a methyl group at position 5. The presence of these substituents significantly influences the compound's chemical reactivity and biological activity. Recent studies have highlighted the importance of such substituents in modulating the electronic properties of the molecule, making it a promising candidate for various chemical transformations.

One of the most notable aspects of this compound is its carbonyl chloride functionality at position 2. This group renders the molecule highly reactive under certain conditions, enabling it to participate in a wide range of chemical reactions. For instance, it can act as an electrophilic agent in nucleophilic acyl substitutions or serve as a building block in the synthesis of more complex molecules. The reactivity of this group has been extensively studied in recent research papers, where it has been utilized to synthesize novel bioactive compounds with potential applications in pharmacology.

The synthesis of 7-(difluoromethyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl chloride involves a multi-step process that typically begins with the preparation of the triazolopyrimidine core. This is followed by functionalization at specific positions to introduce the desired substituents. The introduction of the difluoromethyl group and methyl group requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods and green chemistry have made this synthesis more efficient and environmentally friendly.

In terms of applications, 7-(difluoromethyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl chloride has shown promise in several areas. In drug discovery research, its unique structure makes it an ideal candidate for exploring new therapeutic agents targeting various diseases. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors or anti-inflammatory agents. Additionally, its reactivity suggests that it could be used as an intermediate in the synthesis of more complex molecules with enhanced bioavailability.

Recent studies have also explored the use of this compound in materials science. Its ability to form stable covalent bonds under certain conditions makes it a potential candidate for developing advanced materials such as polymers or coatings with tailored properties. Researchers have reported successful incorporation of this compound into polymer matrices to enhance mechanical strength and thermal stability.

The development of novel synthetic routes for 7-(difluoromethyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl chloride continues to be an active area of research. Scientists are focusing on improving reaction efficiency and reducing waste generation by employing catalytic systems or microwave-assisted synthesis techniques. These advancements not only make the synthesis more sustainable but also pave the way for large-scale production if required.

In conclusion,7-(difluoromethyl)-5-methyl[1,2,4]triazolo[1